Cas no 88180-26-1 (1,3-Dithiane, 2-(4-pentenyl)-)
1,3-Dithiane, 2-(4-pentenyl)- structure
Product Name:1,3-Dithiane, 2-(4-pentenyl)-
CAS No:88180-26-1
MF:C9H16S2
MW:188.353340148926
CID:641963
PubChem ID:4226111
Update Time:2025-04-19
1,3-Dithiane, 2-(4-pentenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dithiane, 2-(4-pentenyl)-
- 2-pent-4-enyl-1,3-dithiane
- SR-01000406286-1
- DTXSID00401013
- 88180-26-1
- SR-01000406286
-
- Inchi： 1S/C9H16S2/c1-2-3-4-6-9-10-7-5-8-11-9/h2,9H,1,3-8H2
- InChI Key： YSWJUCWMAUMWQZ-UHFFFAOYSA-N
- SMILES： S1CCCSC1CCCC=C
Computed Properties
- Exact Mass: 188.06934286g/mol
- Monoisotopic Mass: 188.06934286g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 50.6Ų
1,3-Dithiane, 2-(4-pentenyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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